Cas no 1261918-38-0 (5-(2,4-Dimethoxyphenyl)-2-fluorophenol)

• Product Name: 5-(2,4-Dimethoxyphenyl)-2-fluorophenol
• CAS No: 1261918-38-0
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313867
• CID: 2763392
• PubChem ID: 53219546
• Update Time: 2025-05-28

5-(2,4-Dimethoxyphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313867
• 4-Fluoro-2',4'-dimethoxy[1,1'-biphenyl]-3-ol
• DTXSID90684378
• 1261918-38-0
• 5-(2,4-Dimethoxyphenyl)-2-fluorophenol, 95%
• 5-(2,4-DIMETHOXYPHENYL)-2-FLUOROPHENOL
• 5-(2,4-Dimethoxyphenyl)-2-fluorophenol

• MDL： MFCD18313867
• Inchi： 1S/C14H13FO3/c1-17-10-4-5-11(14(8-10)18-2)9-3-6-12(15)13(16)7-9/h3-8,16H,1-2H3
• InChI Key： NTNPWYCBRIPHIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 248.08487243Da
• Monoisotopic Mass: 248.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Dimethoxyphenyl)-2-fluorophenol

Comprehensive Overview of 5-(2,4-Dimethoxyphenyl)-2-fluorophenol (CAS No. 1261918-38-0): Properties, Applications, and Industry Insights

The chemical compound 5-(2,4-Dimethoxyphenyl)-2-fluorophenol (CAS No. 1261918-38-0) has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and versatile applications. As a fluorinated phenolic derivative, this compound combines the reactivity of a phenol group with the electronic effects of fluorine and methoxy substituents, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-(2,4-Dimethoxyphenyl)-2-fluorophenol synthesis", "CAS 1261918-38-0 applications", and "fluorophenol derivatives in drug discovery", reflecting its growing relevance in cutting-edge scientific endeavors.

Structurally, 5-(2,4-Dimethoxyphenyl)-2-fluorophenol features a central phenol ring substituted with a fluorine atom at the 2-position and a 2,4-dimethoxyphenyl group at the 5-position. This arrangement creates distinct electronic properties that influence its reactivity in coupling reactions, a topic frequently explored in queries such as "cross-coupling reactions with fluorophenols". The presence of both electron-donating methoxy groups and an electron-withdrawing fluorine atom makes this compound particularly interesting for designing advanced materials with tailored optical or electronic characteristics, addressing current industry demands for "smart material precursors".

In pharmaceutical research, CAS 1261918-38-0 has emerged as a key building block for developing novel therapeutic agents. The compound's structural motifs appear in investigations of "fluorinated drug candidates" and "CNS-active molecules", two areas receiving substantial research funding globally. Recent publications highlight its utility in creating potential kinase inhibitors and GPCR modulators, aligning with trending searches for "next-generation pharmaceutical intermediates". The fluorophenol moiety in particular contributes to enhanced metabolic stability and membrane permeability, crucial factors in modern drug design strategies.

The synthesis of 5-(2,4-Dimethoxyphenyl)-2-fluorophenol typically involves multi-step organic transformations, with many researchers investigating "green chemistry approaches to fluorophenol synthesis". Recent advances in catalytic fluorination and protecting group strategies have improved the efficiency of producing this compound, addressing industry concerns about "sustainable chemical manufacturing". Analytical characterization through techniques like HPLC, NMR, and mass spectrometry confirms the high purity required for pharmaceutical applications, a quality assurance aspect frequently searched as "CAS 1261918-38-0 analytical standards".

Material scientists have explored 5-(2,4-Dimethoxyphenyl)-2-fluorophenol as a precursor for advanced polymers and liquid crystals. The compound's ability to influence mesomorphic properties makes it relevant to display technology development, particularly in the context of "high-performance OLED materials" - a trending topic in materials science forums. Its structural features allow for precise tuning of electronic properties in conjugated systems, meeting the growing demand for "organic electronic materials with fluorinated components".

From a commercial perspective, the global market for specialized fluorophenol derivatives like CAS 1261918-38-0 has shown steady growth, driven by pharmaceutical R&D expenditures and advanced material development. Procurement specialists often search for "high-purity 5-(2,4-Dimethoxyphenyl)-2-fluorophenol suppliers" and "custom synthesis of fluorinated aromatics", reflecting the compound's transition from laboratory curiosity to industrial-scale importance. Regulatory documentation, including certificates of analysis and safety data sheets, remains crucial for end-users, as evidenced by frequent queries about "1261918-38-0 technical specifications".

Ongoing research continues to uncover new applications for 5-(2,4-Dimethoxyphenyl)-2-fluorophenol, particularly in emerging fields such as "bioorthogonal chemistry" and "molecular imaging probes". The compound's balanced lipophilicity and synthetic versatility position it as a valuable tool in chemical biology, addressing current scientific challenges in "targeted drug delivery systems" and "diagnostic agent development". These applications align with the broader pharmaceutical industry's focus on personalized medicine and theranostics.

Quality control remains paramount when working with CAS 1261918-38-0, with analytical chemists emphasizing rigorous characterization to ensure batch-to-batch consistency. Modern quality assurance protocols combine traditional techniques with advanced methodologies like "chiral HPLC for fluorophenol analysis" and "LC-MS purity assessment", topics frequently discussed in analytical chemistry circles. Such stringent quality standards support the compound's use in regulated industries where "pharmaceutical-grade intermediates" are essential.

The environmental fate and biodegradation of fluorinated compounds like 5-(2,4-Dimethoxyphenyl)-2-fluorophenol have become important research areas, responding to increased regulatory scrutiny and public interest in "sustainable chemistry practices". Studies investigating "fluorophenol environmental persistence" and "green degradation methods" contribute to the responsible development of fluorine-containing chemicals, balancing innovation with environmental stewardship.

Looking forward, 5-(2,4-Dimethoxyphenyl)-2-fluorophenol is poised to maintain its relevance across multiple scientific disciplines. Its unique combination of fluorine chemistry and aromatic substitution patterns continues to inspire novel applications, from "metal-organic framework functionalization" to "fluorescent probe design". As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely play an increasingly important role in addressing contemporary challenges in healthcare, materials science, and beyond.